1,2-Benzenedicarboxylic acid, monopentyl ester
1,2-Benzenedicarboxylic acid, monopentyl ester
Monopentyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of pentanol. It has a role as a xenobiotic metabolite, an anti-estrogen and a rat metabolite. It derives from a pentan-1-ol.
Brand Name:
Vulcanchem
CAS No.:
24539-56-8
VCID:
VC0127959
InChI:
InChI=1S/C13H16O4/c1-2-3-6-9-17-13(16)11-8-5-4-7-10(11)12(14)15/h4-5,7-8H,2-3,6,9H2,1H3,(H,14,15)
SMILES:
CCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula:
C13H16O4
Molecular Weight:
236.26 g/mol
1,2-Benzenedicarboxylic acid, monopentyl ester
CAS No.: 24539-56-8
Reference Standards
VCID: VC0127959
Molecular Formula: C13H16O4
Molecular Weight: 236.26 g/mol
CAS No. | 24539-56-8 |
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Product Name | 1,2-Benzenedicarboxylic acid, monopentyl ester |
Molecular Formula | C13H16O4 |
Molecular Weight | 236.26 g/mol |
IUPAC Name | 2-pentoxycarbonylbenzoic acid |
Standard InChI | InChI=1S/C13H16O4/c1-2-3-6-9-17-13(16)11-8-5-4-7-10(11)12(14)15/h4-5,7-8H,2-3,6,9H2,1H3,(H,14,15) |
Standard InChIKey | FPGPRAKRYDSZAW-UHFFFAOYSA-N |
SMILES | CCCCCOC(=O)C1=CC=CC=C1C(=O)O |
Canonical SMILES | CCCCCOC(=O)C1=CC=CC=C1C(=O)O |
Description | Monopentyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of pentanol. It has a role as a xenobiotic metabolite, an anti-estrogen and a rat metabolite. It derives from a pentan-1-ol. |
Synonyms | 1,2-Benzenedicarboxylic Acid 1-Pentyl Ester; 1,2-Benzenedicarboxylic Acid Monopentyl Ester; Phthalic Acid Monopentyl Ester; Phthalic Acid Pentyl Ester; Mono-n-pentyl Phthalate; Monoamyl Phthalate; MPP; |
PubChem Compound | 90531 |
Last Modified | Nov 11 2021 |
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